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Introduction
Diisononyl phthalate (DINP) is a complex mixture of isomeric compounds primarily used as a

plasticizer in a wide array of flexible polyvinyl chloride (PVC) products.[1] As a high-molecular-

weight phthalate, its physical and chemical characteristics are critical determinants of its

industrial applications, environmental fate, and toxicological profile. This technical guide

provides an in-depth overview of the core chemical and physical properties of DINP, detailed

experimental protocols for their determination, and an exploration of its metabolic pathways.

Chemical and Physical Properties of Diisononyl
Phthalate
The chemical and physical properties of diisononyl phthalate are summarized in the tables

below. It is important to note that DINP is not a single chemical entity but a mixture of C9-

branched alkyl esters of phthalic acid. This isomeric complexity can lead to ranges in reported

values for its physical properties.

Table 1: General Chemical Properties of Diisononyl Phthalate
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Property Value Reference(s)

Chemical Formula C₂₆H₄₂O₄ [2]

Molar Mass 418.61 g/mol [2]

CAS Number 28553-12-0, 68515-48-0 [3]

Appearance
Clear, colorless, oily, viscous

liquid
[2]

Odor Slight ester odor

Table 2: Physical Properties of Diisononyl Phthalate

Property Value
Temperature
(°C)

Pressure Reference(s)

Melting Point -48 to -43 °C N/A Atmospheric

Boiling Point > 400 °C N/A Atmospheric

Density 0.97578 g/cm³ 20 Atmospheric

Vapor Pressure
5.40 x 10⁻⁷

mmHg
25 N/A

Water Solubility 0.00061 mg/L 20 N/A

Viscosity

(Dynamic)
77.6 cP 20 N/A

log Kow 8.8 N/A N/A

Experimental Protocols
The determination of the physicochemical properties of chemical substances like DINP is

guided by standardized protocols to ensure reproducibility and comparability of data. The

following are detailed methodologies for key experiments based on internationally recognized

guidelines from the Organisation for Economic Co-operation and Development (OECD) and

ASTM International.
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Workflow for Physicochemical Property Determination
The logical flow for characterizing a substance like DINP involves a series of standardized

tests.

General Experimental Workflow for Physicochemical Characterization

Sample Preparation

Property Determination

Data Analysis and Reporting

Obtain high-purity DINP sample

Verify purity (e.g., GC-MS)

Melting Point (OECD 102) Boiling Point (OECD 103) Density Vapor Pressure (OECD 104) Water Solubility (OECD 105) Viscosity (ASTM D445/OECD 114) log Kow (OECD 107/117)

Analyze experimental data

Report results with uncertainties

Click to download full resolution via product page

Caption: General experimental workflow for physicochemical characterization.
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Melting Point/Melting Range (OECD Guideline 102)
This method determines the temperature at which a substance transitions from a solid to a

liquid state.

Apparatus: Capillary tube apparatus with a heated bath (e.g., silicone oil) and a calibrated

thermometer.

Procedure:

A small amount of finely powdered, dry DINP is packed into a capillary tube to a height of

approximately 3 mm.

The capillary tube is placed in the heating bath.

The temperature is raised at a rate of approximately 3 K/min.

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded to define the melting range.

Boiling Point (OECD Guideline 103)
This guideline describes methods to determine the temperature at which the vapor pressure of

a liquid equals the atmospheric pressure. For a high-boiling point substance like DINP,

methods such as differential thermal analysis or differential scanning calorimetry are suitable.

Apparatus: Differential Scanning Calorimeter (DSC) or Differential Thermal Analyzer (DTA).

Procedure (DSC):

A small, weighed amount of DINP is placed in a sample pan.

The sample and a reference pan are subjected to a controlled temperature program.

The difference in heat flow between the sample and the reference is measured as a

function of temperature.
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The onset temperature of the endothermic peak corresponding to boiling is determined as

the boiling point.

Vapor Pressure (OECD Guideline 104)
For substances with very low vapor pressure like DINP, the gas saturation method is

appropriate.

Apparatus: A system for passing a known volume of an inert gas through or over the surface

of the DINP sample at a controlled temperature, followed by a trapping system to collect the

vaporized substance.

Procedure:

A stream of inert gas (e.g., nitrogen) is passed over the DINP sample at a sufficiently slow

rate to ensure saturation.

The vaporized DINP is collected in a suitable trap (e.g., a cold trap or a sorbent tube).

The amount of trapped DINP is quantified using an appropriate analytical method (e.g.,

gas chromatography).

The vapor pressure is calculated from the amount of substance collected, the volume of

gas passed, and the temperature.

Water Solubility (OECD Guideline 105)
Due to the very low water solubility of DINP, the column elution method is recommended.

Apparatus: A column packed with an inert support material coated with an excess of DINP, a

pump to deliver a constant flow of water, and a system for collecting and analyzing the

eluate.

Procedure:

Water is pumped through the column at a slow, constant flow rate.

The eluate is collected in fractions.
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The concentration of DINP in each fraction is determined by a sensitive analytical method

(e.g., HPLC or GC-MS).

A plateau in the concentration of successive fractions indicates that saturation has been

reached, and this concentration is taken as the water solubility.

Viscosity (ASTM D445 / OECD Guideline 114)
The kinematic viscosity of transparent liquids like DINP can be determined by measuring the

time for a volume of the liquid to flow under gravity through a calibrated glass capillary

viscometer. The dynamic viscosity is then calculated by multiplying the kinematic viscosity by

the density of the liquid.

Apparatus: Calibrated glass capillary viscometer, a constant temperature bath, and a timer.

Procedure:

The viscometer is charged with the DINP sample.

The viscometer is placed in the constant temperature bath until the sample reaches the

test temperature.

The time taken for the liquid to flow between two marked points on the viscometer is

measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.

The dynamic viscosity is obtained by multiplying the kinematic viscosity by the density of

DINP at the same temperature.

Partition Coefficient (n-octanol/water) (OECD Guideline
107/117)
For highly hydrophobic substances like DINP, the HPLC method (OECD 117) is often more

practical than the shake-flask method (OECD 107). This method determines the partition

coefficient based on the retention time in a reversed-phase HPLC system.
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Apparatus: High-Performance Liquid Chromatograph (HPLC) with a suitable reversed-phase

column and a UV detector.

Procedure:

A series of reference compounds with known log Kow values are injected into the HPLC

system, and their retention times are determined.

A calibration curve of log (retention time) versus log Kow is constructed.

The DINP sample is injected under the same conditions, and its retention time is

measured.

The log Kow of DINP is determined from its retention time using the calibration curve.

Metabolic Pathways and Signaling
Upon absorption, diisononyl phthalate undergoes metabolic transformation. The primary

metabolic pathway involves hydrolysis to its monoester, mono-isononyl phthalate (MINP),

which is then further metabolized through oxidation. These metabolites are more water-soluble

and are subsequently excreted, primarily in the urine.

Some phthalate monoesters, including metabolites of DINP, have been shown to interact with

peroxisome proliferator-activated receptors (PPARs), particularly PPARα. PPARs are nuclear

receptors that regulate the expression of genes involved in lipid metabolism and inflammation.

The activation of PPARα by phthalate metabolites is a proposed mechanism for some of their

observed biological effects.
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Simplified Metabolic Pathway and Signaling of DINP
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Caption: Simplified metabolic pathway and signaling of DINP.

Conclusion
This technical guide provides a comprehensive summary of the key chemical and physical

properties of diisononyl phthalate, along with detailed experimental protocols for their

determination. The data presented, sourced from reputable databases and standardized

methodologies, offers a valuable resource for researchers, scientists, and professionals in drug

development. A fundamental understanding of these properties is essential for assessing the

behavior, potential applications, and toxicological implications of DINP. The elucidation of its

metabolic pathways and interaction with signaling molecules such as PPARα highlights the

importance of further research into its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. laboratuar.com [laboratuar.com]

2. Diisononyl phthalate | C26H42O4 | CID 590836 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. industrialchemicals.gov.au [industrialchemicals.gov.au]

To cite this document: BenchChem. [Diisononyl Phthalate: A Comprehensive Technical
Guide to its Chemical and Physical Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1670627#diisononyl-phthalate-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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